Cas no 457-61-4 (Pyridine, 2-[(4-fluorophenyl)methyl]-)

• Product Name: Pyridine, 2-[(4-fluorophenyl)methyl]-
• CAS No: 457-61-4
• MF: C₁₂H₁₀FN
• MW: 187.212906360626
• CID: 4507046
• Update Time: 2025-04-03

Pyridine, 2-[(4-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[(4-fluorophenyl)methyl]-

• Inchi： 1S/C12H10FN/c13-11-6-4-10(5-7-11)9-12-3-1-2-8-14-12/h1-8H,9H2
• InChI Key： QFKKILQQPKNFTR-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=C(F)C=C2)=NC=CC=C1

Computed Properties

• Exact Mass: 187.08
• Monoisotopic Mass: 187.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• Density: 1.125±0.06 g/cm3(Predicted)
• Boiling Point: 134-135 °C(Press: 7 Torr)
• pka: 4.86±0.10(Predicted)